Cas no 2732246-58-9 (rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate)

• Product Name: rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate
• CAS No: 2732246-58-9
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5653630
• PubChem ID: 165939072
• Update Time: 2025-10-31

rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28281026
• rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate
• 2732246-58-9
• rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate

• Inchi： 1S/C15H19NO3/c17-11-15-7-6-13(15)8-16(10-15)14(18)19-9-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2/t13-,15+/m0/s1
• InChI Key： CBEHXBXWDOONLX-DZGCQCFKSA-N
• SMILES： OC[C@@]12CN(C(=O)OCC3C=CC=CC=3)C[C@@H]1CC2

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate

Professional Introduction to Rac-Benzyl (1R,5R)-1-(Hydroxymethyl)-3-Azabicyclo3.2.0heptane-3-Carboxylate (CAS No. 2732246-58-9)

Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate, identified by its CAS number 2732246-58-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, belonging to the class of azabicycloalkanes, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The structural framework of Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate consists of a bicyclic system featuring an azabicyclo[3.2.0]heptane core. This core is functionalized with a hydroxymethyl group at the 1-position and a carboxylate group at the 3-position, further enhanced by the presence of a benzyl moiety. Such structural features make it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as pharmacophores in drug design. The rigid bicyclic structure of these compounds often provides favorable interactions with biological targets, enhancing binding affinity and selectivity. The specific stereochemistry of Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate, with its (1R,5R) configuration, is particularly noteworthy as it may influence its biological activity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The presence of both hydroxymethyl and carboxylate functional groups allows for further derivatization through various chemical reactions, such as esterification, etherification, or nucleophilic substitution. These reactions can be tailored to introduce additional functionalities or modify existing ones, making Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate a valuable asset in synthetic chemistry.

Recent studies have highlighted the potential applications of azabicycloalkanes in medicinal chemistry. For instance, derivatives of azabicyclo[3.2.0]heptane have shown promise as inhibitors of various enzymes and receptors involved in diseases such as cancer and inflammation. The unique structural features of Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate suggest that it could serve as a precursor for the development of novel therapeutic agents.

The synthesis of Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires careful selection of starting materials and reaction conditions to ensure high yield and enantioselectivity. Advances in catalytic methods and asymmetric synthesis have made it possible to access complex cyclic structures with greater ease, opening up new possibilities for the preparation of this compound.

The benzyl group in Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate also plays a crucial role in its reactivity and potential applications. Benzyl esters are well-known for their stability under various conditions, making them suitable for use in multi-step syntheses without significant degradation. Additionally, the benzyl group can be easily removed under mild acidic conditions, allowing for late-stage functionalization or purification.

In conclusion, Rac-Benzyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo3.2.0heptane-3-carboxylate (CAS No. 2732246-58-9) is a compound with significant potential in chemical and biomedical research. Its unique structural features and versatile reactivity make it a valuable intermediate in organic synthesis and a promising candidate for the development of novel therapeutic agents.